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Compound of Interest

Compound Name: (S)-(4-Fluorophenyl)oxirane

Cat. No.: B1338697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-(4-Fluorophenyl)oxirane is a crucial chiral intermediate in the synthesis of various

pharmaceutical compounds. Due to its reactive nature as an epoxide and its potential

physiological effects, a thorough understanding of its safety and handling precautions is

paramount for all laboratory personnel. This guide provides an in-depth overview of the known

hazards, safe handling procedures, and emergency protocols associated with this compound,

compiled from publicly available safety data sheets and chemical safety literature.

Hazard Identification and Classification
(S)-(4-Fluorophenyl)oxirane is classified as a hazardous substance. The following table

summarizes its hazard classifications under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[1]

Acute Toxicity, Dermal Not Classified

While some sources for related

compounds suggest toxicity

upon skin contact, a definitive

classification for this specific

enantiomer is not consistently

available.[2]

Carcinogenicity Not Classified

Some sources for related

fluorinated oxiranes suggest a

potential cancer hazard, but

this has not been established

for (S)-(4-

Fluorophenyl)oxirane.[2]

Physical and Chemical Properties
While detailed experimental data for the pure (S)-enantiomer is scarce, the physical properties

of the racemic mixture, 2-(4-Fluorophenyl)oxirane, provide a reliable reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://angenechemical.com/sds/403501-35-9.pdf
http://angenechemical.com/sds/403501-35-9.pdf
http://angenechemical.com/sds/403501-35-9.pdf
https://aksci.com/sds/8213BB_SDS.pdf
http://angenechemical.com/sds/403501-35-9.pdf
https://aksci.com/sds/8213BB_SDS.pdf
https://aksci.com/sds/8213BB_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₈H₇FO

Molecular Weight 138.14 g/mol

Boiling Point 191.7 ± 28.0 °C (Predicted)

Density 1.225 ± 0.06 g/cm³ (Predicted)

Flash Point 22.2 °C

Exposure Controls and Personal Protection
Strict adherence to engineering controls and the use of appropriate Personal Protective

Equipment (PPE) are mandatory when handling (S)-(4-Fluorophenyl)oxirane.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[2]

Eye Wash and Safety Shower: An easily accessible eyewash station and safety shower must

be available in the immediate work area.

Personal Protective Equipment (PPE)
PPE Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Gloves should be inspected before

use and disposed of properly after handling.

Skin and Body Protection
A flame-retardant lab coat and closed-toe

shoes.

Respiratory Protection

If working outside of a fume hood or if there is a

risk of aerosol generation, a NIOSH-approved

respirator with an organic vapor cartridge is

recommended.
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Safe Handling and Storage
Handling

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground/bond container and receiving equipment to prevent static discharge.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Accidental Release Measures
Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Large Spills: Evacuate the area immediately. Contact the institution's environmental health

and safety (EHS) department. Prevent the spill from entering drains or waterways.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may spread the fire.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

http://angenechemical.com/sds/403501-35-9.pdf
http://angenechemical.com/sds/403501-35-9.pdf
https://www.keyorganics.net/app/uploads/sds/CS-42853_SDS.pdf
http://angenechemical.com/sds/403501-35-9.pdf
https://aksci.com/sds/8213BB_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/CS-42853_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: Vapors may form explosive mixtures with air. Combustion may produce

toxic fumes, including carbon oxides and hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of (S)-(4-Fluorophenyl)oxirane and any contaminated materials in accordance with

all applicable federal, state, and local regulations. This compound should be treated as

hazardous waste. Do not dispose of it down the drain. Contact a licensed professional waste

disposal service to arrange for pickup and disposal.[2]

Toxicological Information
Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration), for (S)-(4-Fluorophenyl)oxirane is not readily available in the public

domain. The hazard assessment is primarily based on the GHS classifications derived from

data on analogous compounds.

Visualized Experimental Workflows
The following diagrams illustrate the recommended workflows for handling and emergency

procedures.
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Safe Handling Workflow for (S)-(4-Fluorophenyl)oxirane

Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Carefully Transfer Reagent

Perform Reaction in Fume Hood

Decontaminate Glassware

Segregate and Label Waste

Store Waste in Designated Area

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of (S)-(4-Fluorophenyl)oxirane.
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Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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